Cas no 7510-05-6 (Benzenamine,4,4'-[1,2-ethanediylbis(oxymethylene)]bis-, monohydrochloride (9CI))

• Product Name: Benzenamine,4,4'-[1,2-ethanediylbis(oxymethylene)]bis-, monohydrochloride (9CI)
• CAS No: 7510-05-6
• MF: C₁₆H₂₁ClN₂O₂
• MW: 308.803143262863
• CID: 577046
• PubChem ID: 24201225
• Update Time: 2025-04-19

Benzenamine,4,4'-[1,2-ethanediylbis(oxymethylene)]bis-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-[1,2-ethanediylbis(oxymethylene)]bis-, monohydrochloride (9CI)
• NSC406019
• 7510-05-6
• 4,4'-[Ethane-1,2-diylbis(oxymethylene)]dianiline--hydrogen chloride (1/1)
• DTXSID00639692
• NSC-406019

• Inchi： 1S/C16H20N2O2.ClH/c17-15-5-1-13(2-6-15)11-19-9-10-20-12-14-3-7-16(18)8-4-14;/h1-8H,9-12,17-18H2;1H
• InChI Key： HNSUBIMFIULTEW-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(=CC=1)N)CCOCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 272.1526
• Monoisotopic Mass: 308.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5